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Cat. No.: B3327470 Get Quote

An In-Depth Technical Guide to the Chemical Properties of Racemic Tofacitinib

Abstract
Tofacitinib, a potent inhibitor of the Janus kinase (JAK) family, is a cornerstone therapeutic for

various autoimmune diseases. Its molecular structure contains two chiral centers, giving rise to

a complex stereoisomeric landscape. While the marketed drug, Xeljanz®, is the

enantiomerically pure (3R,4R)-Tofacitinib, the racemic mixture and its constituent

stereoisomers are of profound importance during synthesis, process development, and quality

control. This guide provides a detailed exploration of the chemical properties of racemic

Tofacitinib, focusing on the stereochemical relationships, physicochemical characteristics,

analytical resolution, and the structure-activity relationship that dictates its pharmacological

profile. We will delve into the causality behind experimental choices, providing field-proven

insights and validated protocols essential for professionals in drug development.

The Stereochemical Core of Tofacitinib
The therapeutic activity and safety of Tofacitinib are critically dependent on its stereochemistry.

The molecule possesses two chiral centers at the C3 and C4 positions of its piperidine ring,

which results in the existence of four distinct stereoisomers.[1] These isomers exist as two

pairs of enantiomers.

Enantiomeric Pair 1: (3R,4R)-Tofacitinib and (3S,4S)-Tofacitinib

Enantiomeric Pair 2: (3R,4S)-Tofacitinib and (3S,4R)-Tofacitinib
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The therapeutically active pharmaceutical ingredient (API) is (3R,4R)-Tofacitinib.[1] Its

enantiomer, (3S,4S)-Tofacitinib, and the two diastereomers, (3R,4S) and (3S,4R), are

considered process-related impurities that must be rigorously monitored and controlled in

accordance with regulatory guidelines.[1][2] The synthesis of enantiomerically pure Tofacitinib

is a significant challenge, often requiring the resolution of racemic intermediates or complex

asymmetric synthesis strategies.[3][4] Understanding the properties of the racemic mixture is

therefore fundamental to ensuring the quality, safety, and efficacy of the final drug product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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